Cas no 389068-26-2 (Benzoic acid, 4-hydroxy-3-(1-phenylethenyl)-, methyl ester)

• Product Name: Benzoic acid, 4-hydroxy-3-(1-phenylethenyl)-, methyl ester
• CAS No: 389068-26-2
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 1493718
• Update Time: 2024-08-24

Benzoic acid, 4-hydroxy-3-(1-phenylethenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-hydroxy-3-(1-phenylethenyl)-, methyl ester

• Inchi： 1S/C16H14O3/c1-11(12-6-4-3-5-7-12)14-10-13(16(18)19-2)8-9-15(14)17/h3-10,17H,1H2,2H3
• InChI Key： CSYWRNCJTCUNSC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(O)C(C(C2=CC=CC=C2)=C)=C1

Computed Properties

• Exact Mass: 254.09432

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 414.6±33.0 °C(Predicted)
• PSA: 46.53
• pka: 8.29±0.48(Predicted)